Pyrazine-2-carbohydrazide
Cat. No. B1222964
CAS No.:
768-05-8
M. Wt: 138.13 g/mol
InChI Key: OHFIJHDYYOCZME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06573262B2
Procedure details
A solution of methyl pyrazinecarboxylate (600 mg, 4.34 mmol) in hydrazine (3 ml) was stirred overnight for 20 hours, then at 60° C. for 4 hours. Removal of excess hydrazine under high vacuum afforded pyrazine hydrazide intermediate 47 as a yellow solid (550 mg, 92%). 1H NMR: (CD3OD) δ 9.19 (d, J=1.5, 1H), 8.76 (d, J=2.4, 1H), 8.65 (app t, 1H); LC/MS: (ES+) m/z (M+H)+=139, HPLC Rt=0.087.
Name
Name
Yield
92%
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][N:4]=[CH:3][C:2]=1[C:7]([O:9]C)=O.[NH2:11][NH2:12]>>[N:1]1[CH:6]=[CH:5][N:4]=[CH:3][C:2]=1[C:7]([NH:11][NH2:12])=[O:9]
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Inputs
Step One
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Quantity
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600 mg
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reactant
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Smiles
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N1=C(C=NC=C1)C(=O)OC
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Quantity
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3 mL
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reactant
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Smiles
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NN
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Removal of excess hydrazine under high vacuum
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Outcomes
Product
Details
Reaction Time |
4 h |
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Type
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product
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Smiles
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N1=C(C=NC=C1)C(=O)NN
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Name
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product
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Smiles
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 550 mg | |
| YIELD: PERCENTYIELD | 92% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
